4-Prop-2-enylpiperazine-1-carbothioamide
Description
4-Prop-2-enylpiperazine-1-carbothioamide is a piperazine derivative characterized by a carbothioamide (-CSNH₂) group at position 1 and an allyl (prop-2-enyl) substituent at position 4 of the piperazine ring. The allyl group introduces unsaturation, which may enhance reactivity or influence molecular conformation. Piperazine derivatives are widely studied for their pharmacological versatility, including antimicrobial, anticancer, and neuroprotective activities .
Properties
CAS No. |
40546-27-8 |
|---|---|
Molecular Formula |
C8H15N3S |
Molecular Weight |
185.29 g/mol |
IUPAC Name |
4-prop-2-enylpiperazine-1-carbothioamide |
InChI |
InChI=1S/C8H15N3S/c1-2-3-10-4-6-11(7-5-10)8(9)12/h2H,1,3-7H2,(H2,9,12) |
InChI Key |
NUYKXHPDFCEPDX-UHFFFAOYSA-N |
Canonical SMILES |
C=CCN1CCN(CC1)C(=S)N |
Origin of Product |
United States |
Comparison with Similar Compounds
4-Formyl-N-(2-methylprop-2-enyl)piperazine-1-carbothioamide
- Substituents : Position 4 has a formyl (-CHO) group and a methyl-substituted allyl chain.
- Synthetic Route : Similar N-alkylation strategies are employed, but the formyl group requires protection/deprotection steps during synthesis.
N-Benzyl-4-(2-pyridinyl)-1-piperazinecarbothioamide
- Substituents : Position 4 features a pyridinyl aromatic ring, and the carbothioamide is N-benzylated.
- These modifications may improve blood-brain barrier penetration compared to the allyl group in the target compound .
- Pharmacological Relevance : Pyridinyl derivatives are often associated with CNS activity, suggesting divergent therapeutic applications .
4-[2-(1,3-Dioxobenzo[de]isoquinolinyl)ethyl]-N-(4-methylphenyl)piperazine-1-carbothioamide
- Substituents: A bulky benzo[de]isoquinolinyl group is attached via an ethyl linker.
- Key Differences : The extended aromatic system increases molecular weight (~100–150 g/mol higher than the target compound) and steric hindrance, likely reducing solubility but enhancing intercalation with DNA or enzymes .
Physicochemical and Pharmacological Comparisons
*LogP values estimated using fragment-based methods.
Reactivity and Stability
- Carbothioamide vs. Dithiocarbamate : The carbothioamide group in the target compound is less prone to hydrolysis than dithiocarbamate (), which can release toxic CS₂ under acidic conditions .
- Allyl vs. Aromatic Groups : The allyl group in the target compound may undergo oxidative degradation or Michael additions, whereas aryl substituents (e.g., pyridinyl in ) enhance stability under physiological conditions .
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